2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
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Overview
Description
Synthesis Analysis
The synthesis of brominated organic compounds is a topic of interest in the papers provided. For instance, the synthesis of 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone involved a halogen-exchange reaction, which suggests that similar methods could potentially be applied to synthesize the compound of interest . Additionally, the synthesis of 2-Bromo-4,5,2′,4′,6′-pentamethoxyl benzophenone was achieved through a two-step process starting from trimethoxybenzene, indicating that multi-step synthetic routes involving methylation and Friedel-Crafts reactions are viable for brominated aromatic ketones .
Molecular Structure Analysis
The molecular structure of brominated compounds can be complex, as evidenced by the dimerization of 3,3-diphenyl-6-oxa-3-silabicyclo[3.1.0]hexane, which resulted in cis- and trans-isomers with a detailed kinetic study of the ring contraction reaction . Similarly, the microbiological formation of 2-(4-Bromophenyl)-2-ethoxyoxirane and its dimerization to a 1,4-dioxane derivative was characterized by NMR and X-ray crystallography, highlighting the importance of these techniques in determining the stereochemistry of brominated compounds .
Chemical Reactions Analysis
The papers describe various chemical reactions involving brominated compounds. For example, the dimerization of a silabicyclohexane catalyzed by bromide ions , and the esterification of 2-Bromo-1-(2,5-dimethoxyphenyl)ethanone, which proved to be an effective chemical protective group . These reactions demonstrate the reactivity of brominated compounds and their potential utility in organic synthesis.
Physical and Chemical Properties Analysis
While the physical and chemical properties of "2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone" are not directly reported, the papers do provide some context. For instance, the stability of an optically active epoxy ether in crystalline form and the high yields obtained in the synthesis of related compounds suggest that brominated compounds can exhibit stability under certain conditions and can be synthesized efficiently. The use of spectroscopic methods such as IR, UV, EIMS, 13C NMR, and 1H NMR for structural confirmation also indicates the types of analyses that would be relevant for determining the properties of the compound .
properties
IUPAC Name |
1-(2-bromophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21BrO3/c1-16(2)10-19-15(20-11-16)9-5-8-14(18)12-6-3-4-7-13(12)17/h3-4,6-7,15H,5,8-11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXWZLNVVOPUEMK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC(OC1)CCCC(=O)C2=CC=CC=C2Br)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21BrO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60645911 |
Source
|
Record name | 1-(2-Bromophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60645911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone | |
CAS RN |
898785-70-1 |
Source
|
Record name | 1-(2-Bromophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60645911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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